Cas no 86842-46-8 (Hexanenitrile, 2-ethyl-2-methyl-)

• Product Name: Hexanenitrile, 2-ethyl-2-methyl-
• CAS No: 86842-46-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 660402
• PubChem ID: 57197936
• Update Time: 2025-04-19

Hexanenitrile, 2-ethyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-2-methylhexanenitrile
• Hexanenitrile, 2-ethyl-2-methyl-
• DTXSID50720529
• AKOS014713038
• SCHEMBL14509760
• 86842-46-8

• Inchi： 1S/C9H17N/c1-4-6-7-9(3,5-2)8-10/h4-7H2,1-3H3
• InChI Key： XFMVEHPOZXWLIZ-UHFFFAOYSA-N
• SMILES： N#CC(C)(CC)CCCC

Computed Properties

• Exact Mass: 139.136099547g/mol
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 23.8Ų